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Compound of Interest

Compound Name: H-Lys-Lys-Lys-Lys-OH

Cat. No.: B12062358

Get Quote

Executive Summary
The linear lysine tetramer (

) represents a critical model system for understanding nearest-neighbor electrostatic
interactions in peptides. Unlike longer poly-L-lysine (PLL) chains that can adopt

-helical or

-sheet structures under high pH or specific solvent conditions,

is thermodynamically constrained to a random coil conformation in aqueous solution at
physiological pH.

The thermodynamic stability of

is not defined by folding free energy (

), but rather by its ionization stability and the electrostatic repulsion energy between its four
cationic side chains. This guide provides the theoretical framework and validated experimental
protocols to characterize these parameters, essential for optimizing lysine-based linkers in
antibody-drug conjugates (ADCs) and peptide therapeutics.
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Theoretical Framework: Electrostatics &
Conformation
The Dominance of Random Coil Entropy
For short oligopeptides like

, the entropic cost of ordering the backbone into a secondary structure (

) is not offset by the enthalpy of hydrogen bonding (

). Furthermore, at neutral pH (7.4), the side chains are protonated (

), creating a high linear charge density.

Coulombic Repulsion: The four positive charges exert strong repulsive forces, preventing the

collapse into compact structures.

Persistence Length: The electrostatic persistence length is significant, keeping the chain

extended.

Nearest-Neighbor Ionization Effects
In a tetramer, the pKa of each lysine residue is not identical to the monomeric value (

). The "neighbor effect" destabilizes the protonated state, lowering the pKa of central residues.

Where

is the electrostatic interaction factor and

is the net charge.

Terminal Residues (1 & 4): Experience repulsion primarily from one neighbor.

Central Residues (2 & 3): Experience repulsion from two neighbors, making them more

acidic (lower pKa) to relieve charge density.

Visualizing the Thermodynamic Landscape
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The following diagram illustrates the thermodynamic cycle of protonation and the competing

forces governing the stability of the system.

Experimental Observables
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Caption: Thermodynamic forces acting on Lysine Tetramer. Electrostatic repulsion destabilizes

the fully protonated state, while entropy favors the random coil.

Experimental Protocols
Protocol A: High-Precision Potentiometric Titration
This protocol determines the microscopic ionization constants, revealing the stability of the

protonated state.

Reagents:

Analyte:
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(Synthesis grade >98%), 2 mM in degassed ultrapure water.

Titrant: 0.1 M NaOH (standardized against KHP).

Background Electrolyte: 0.1 M KCl (to maintain constant ionic strength).

Inert Gas: Argon or Nitrogen (to prevent carbonate formation).

Workflow:

System Calibration: Calibrate the pH electrode (glass/Ag/AgCl) using three NIST-traceable

buffers (pH 4.01, 7.00, 10.01) at 25.0 °C.

Blank Titration: Titrate 0.1 M KCl alone to determine the system constant (

).

Sample Titration:

Dissolve

in 0.1 M KCl to a final concentration of 2 mM.

Acidify initially to pH 2.5 using HCl to ensure full protonation of the N-terminus and side

chains.

Titrate with 0.1 M NaOH in 5

L increments.

Critical Step: Allow 60 seconds equilibration between additions.

Data Analysis: Fit the volume (

) vs. pH data using the modified Henderson-Hasselbalch equation or a non-linear least
squares fitting program (e.g., Hyperquad) to extract macroscopic pKa values.

Protocol B: Circular Dichroism (CD) Spectroscopy
Used to validate the lack of secondary structure (random coil confirmation).
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Parameters:

Concentration: 50

M

in 10 mM Phosphate Buffer (pH 7.4).

Path Length: 1 mm quartz cuvette.

Wavelength Range: 190 nm – 260 nm.

Scan Speed: 50 nm/min, 3 accumulations.

Expected Result:

A strong negative minimum at 195–198 nm.

Absence of minima at 208/222 nm (Helix) or 218 nm (Beta-sheet).

Note: If a helix is observed, check for aggregation or presence of stabilizing anions (e.g.,

perchlorate).

Thermodynamic Data Summary
The following table summarizes the estimated thermodynamic parameters for

based on nearest-neighbor polyelectrolyte theory.
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Parameter Value (Approx.) Notes

Intrinsic pKa (Monomer) 10.5
Reference value for isolated

lysine side chain.

pKa (Terminal Residues) 10.2 - 10.4
Slight depression due to single

neighbor repulsion.

pKa (Central Residues) 9.6 - 9.9
Significant depression due to

double neighbor repulsion.

(Ionization) +45 to +55 kJ/mol Endothermic deprotonation.

Conformation (pH 7) Random Coil
Stabilized by entropy and

charge repulsion.

Isoelectric Point (pI) ~9.8 Calculated average of pKas.

Experimental Workflow Diagram
This workflow ensures data integrity by cross-validating the ionization state with conformational

analysis.
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Caption: Integrated workflow for thermodynamic and structural characterization of Lysine

Tetramers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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